Cas no 2137577-70-7 (Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate
• CAS No: 2137577-70-7
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5991347
• PubChem ID: 165471265
• Update Time: 2025-05-23

Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137577-70-7
• tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate
• EN300-800133
• Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate

• Inchi： 1S/C14H28N2O2/c1-7-14(15(5)6)8-10-16(11-9-14)12(17)18-13(2,3)4/h7-11H2,1-6H3
• InChI Key： IHWKETMHLKBPIV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC)(CC1)N(C)C)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate

Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate (CAS No. 2137577-70-7): A Comprehensive Overview

Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2137577-70-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This piperidine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a tert-butyl group and dimethylamino substituents contributes to its distinctive chemical properties, which are leveraged in multiple applications, particularly in medicinal chemistry and the development of novel therapeutic agents.

The compound's molecular structure, characterized by a piperidine ring substituted with a tert-butyl group at the 1-position, an ethyl group at the 4-position, and a dimethylamino group at the 4-position, imparts specific steric and electronic characteristics. These features are crucial for its role as a building block in the synthesis of more complex molecules. The tert-butyl group, in particular, provides steric hindrance, which can influence the reactivity and selectivity of subsequent chemical transformations. This makes Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate a versatile intermediate for constructing pharmacophores that are essential for drug design.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidines are known to be key structural motifs in many approved drugs, including antiviral, antipsychotic, and anticancer agents. The specific arrangement of substituents in Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate enhances its potential as a precursor for developing new therapeutic compounds. The dimethylamino group, for instance, can contribute to basicity and hydrogen bonding capabilities, which are important for interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By serving as a scaffold or core structure, Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate allows chemists to design molecules that specifically target kinase activity. Recent studies have demonstrated its use in generating novel inhibitors that exhibit high selectivity and potency against various kinases. These findings highlight the compound's importance in advancing targeted cancer therapies.

Another area where this compound has shown promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their potential as psychoactive agents due to their ability to cross the blood-brain barrier. The structural features of Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate, particularly the dimethylamino group and the overall lipophilicity profile, make it an attractive candidate for designing new CNS-active compounds. Research is ongoing to explore its applications in treating neurological disorders such as depression and anxiety.

The synthesis of Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only enhance efficiency but also improve the scalability of production, making it feasible for industrial applications. The development of robust synthetic routes is crucial for ensuring a steady supply of this valuable intermediate for pharmaceutical research and development.

The pharmacological evaluation of derivatives derived from Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate has revealed several promising candidates with therapeutic potential. Preclinical studies have shown that certain analogs exhibit significant activity against disease models without notable side effects. These findings underscore the importance of this compound as a starting point for drug discovery efforts aimed at addressing unmet medical needs. Continued investigation into its pharmacological properties will further elucidate its role in developing next-generation therapeutics.

In conclusion, Tert-butyl 4-(dimethylamino)-4-ethylpiperidine-1-carboxylate (CAS No. 2137577-70-7) is a multifaceted compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse biological activities. From kinase inhibitors to CNS drugs, this piperidine derivative offers numerous opportunities for innovation in drug discovery and development. As research progresses, its importance is likely to grow further, solidifying its place as a key component in modern medicinal chemistry.